N-cyclohexyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide

• IUPAC Name: N-cyclohexyl-3-(2-methylprop-2-enoxy)benzamide
• InChI: InChI=1S/C17H23NO2/c1-13(2)12-20-16-10-6-7-14(11-16)17(19)18-15-8-4-3-5-9-15/h6-7,10-11,15H,1,3-5,8-9,12H2,2H3,(H,18,19)
• InChI Key: GFRVPJDEYQVDHX-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=CC=CC(=C1)C(=O)NC2CCCCC2
• Molecular Formula: C17H23NO2
• Molecular Weight: 273.37 g/mol

Description

N-cyclohexyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide, also known as AH-7921, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s by Allen and Hanburys, a British pharmaceutical company. AH-7921 is structurally similar to other opioids, such as fentanyl and morphine, but it has a unique chemical structure that gives it distinct pharmacological properties.

Mechanism of Action

N-cyclohexyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide works by binding to the mu-opioid receptor in the brain and spinal cord. This binding activates the receptor, which leads to the release of neurotransmitters that reduce pain perception. This compound also has an affinity for the delta-opioid receptor, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects that contribute to its analgesic properties. It increases the release of dopamine in the brain, which is associated with feelings of pleasure and reward. This compound also increases the release of norepinephrine, which is involved in the body's stress response. These effects may contribute to the pain-relieving properties of this compound.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide has several advantages for lab experiments, including its potency and selectivity for the mu-opioid receptor. However, this compound is a Schedule I controlled substance in the United States, which means that it is illegal to possess or use without a license. This makes it difficult for researchers to obtain and use this compound in their experiments.

Future Directions

There are several future directions for research on N-cyclohexyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide. One area of interest is the development of analogs that have improved pharmacological properties. Another area of interest is the study of the long-term effects of this compound use, including its potential for addiction and overdose. Overall, this compound has the potential to be a valuable tool for pain management, but further research is needed to fully understand its pharmacological properties and potential risks.

Synthesis Methods

The synthesis of N-cyclohexyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide involves several steps, including the reaction of cyclohexanone with 2-methyl-2-propen-1-ol to form 3-(2-methyl-2-propen-1-yl)cyclohexanone. This intermediate is then reacted with 3-aminobenzoic acid to form this compound. The synthesis of this compound is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N-cyclohexyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide has been the subject of scientific research due to its potential as a pain reliever. Studies have shown that this compound is a potent analgesic that is effective in treating pain in animal models. In addition, this compound has been shown to have a lower risk of respiratory depression compared to other opioids, which makes it a promising alternative for pain management.